Cas no 1241680-28-3 (Boc-D-Tyr-Oet)

• Product Name: Boc-D-Tyr-Oet
• CAS No: 1241680-28-3
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 4756121
• PubChem ID: 124417792
• Update Time: 2025-10-28

Boc-D-Tyr-Oet Chemical and Physical Properties

Names and Identifiers

• Boc-D-Tyr-Oet
• ethyl (2R)-3-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• F76920
• 1241680-28-3

• Inchi： 1S/C16H23NO5/c1-5-21-14(19)13(17-15(20)22-16(2,3)4)10-11-6-8-12(18)9-7-11/h6-9,13,18H,5,10H2,1-4H3,(H,17,20)/t13-/m1/s1
• InChI Key： XKYTXJUGUROLJK-CYBMUJFWSA-N
• SMILES： O(C(N[C@@H](C(=O)OCC)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.157623g/mol
• Monoisotopic Mass: 309.157623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9
• Molecular Weight: 309.36g/mol

Additional information on Boc-D-Tyr-Oet

Professional Introduction to Boc-D-Tyr-Oet (CAS No. 1241680-28-3)

Boc-D-Tyr-Oet, chemically known as N-Boc-β-aminovaleric acid ethyl ester, is a crucial intermediate in the field of peptidomimetics and pharmaceutical synthesis. This compound, identified by its CAS number 1241680-28-3, plays a pivotal role in the development of novel therapeutic agents, particularly in the realm of protease inhibition and enzyme engineering.

The structure of Boc-D-Tyr-Oet consists of a β-amino acid backbone modified with an ethyl ester group at the carboxyl terminus and a Boc (tert-butoxycarbonyl) protecting group on the amino nitrogen. This configuration not only enhances stability during synthetic processes but also facilitates selective modifications in peptide coupling reactions. The use of D-Tyr (D-tyrosine) introduces a chiral center, which is essential for achieving enantiopure products, a critical factor in pharmaceutical applications where stereochemistry significantly influences biological activity.

In recent years, significant advancements have been made in the application of Boc-D-Tyr-Oet in drug discovery and molecular biology research. One notable area of development involves its use in designing peptidomimetics that mimic the structure and function of natural peptides but with enhanced pharmacokinetic properties. For instance, researchers have leveraged Boc-D-Tyr-Oet to create inhibitors targeting serine proteases, which are implicated in various pathological conditions such as cancer, inflammation, and viral infections.

A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated the efficacy of peptidomimetics derived from Boc-D-Tyr-Oet in inhibiting matrix metalloproteinases (MMPs). MMPs are enzymes that degrade extracellular matrix components and are closely associated with tumor invasion and metastasis. The study highlighted how the chiral environment provided by D-Tyr enhances binding affinity and selectivity, leading to more potent and specific inhibitors. This finding underscores the importance of stereochemistry in optimizing drug candidates for therapeutic purposes.

The versatility of Boc-D-Tyr-Oet extends to its role in synthesizing complex peptide libraries for high-throughput screening. Its compatibility with solid-phase peptide synthesis (SPPS) techniques allows for rapid assembly of diverse peptidomimetic scaffolds. Such libraries are invaluable tools for identifying lead compounds with desirable biological activities. Moreover, the Boc protecting group ensures stability under various reaction conditions, making it an ideal choice for multi-step syntheses that require harsh reagents or prolonged reaction times.

Recent innovations in computational chemistry have further enhanced the utility of Boc-D-Tyr-Oet. Molecular modeling studies have revealed insights into its interactions with target enzymes, enabling rational design of analogs with improved binding properties. These studies often involve docking simulations and dynamic force field calculations to predict how modifications to the molecule can optimize its pharmacological profile. The integration of machine learning algorithms has expedited this process, allowing researchers to screen large datasets rapidly and identify promising candidates for experimental validation.

The pharmaceutical industry has also recognized the potential of Boc-D-Tyr-Oet in developing next-generation biologics. Peptide-based drugs offer unique advantages over small-molecule therapeutics, including higher specificity and lower immunogenicity. However, their synthesis can be challenging due to issues like poor solubility and susceptibility to enzymatic degradation. By incorporating derivatives of Boc-D-Tyr-Oet, researchers can enhance the stability and bioavailability of these drugs while maintaining their biological efficacy.

In conclusion, Boc-D-Tyr-Oet (CAS No. 1241680-28-3) represents a cornerstone compound in modern peptidomimetic chemistry. Its structural features and synthetic adaptability make it indispensable for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow even further, solidifying its role as a key player in pharmaceutical innovation.